1-(4-Benzylpiperazin-1-yl)-3-(4-phenylphenoxy)propan-2-ol

• IUPAC Name: 1-(4-benzylpiperazin-1-yl)-3-(4-phenylphenoxy)propan-2-ol
• InChI: InChI=1S/C26H30N2O2/c29-25(20-28-17-15-27(16-18-28)19-22-7-3-1-4-8-22)21-30-26-13-11-24(12-14-26)23-9-5-2-6-10-23/h1-14,25,29H,15-21H2
• InChI Key: HPCOUMLRYSZTCR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)CC(COC3=CC=C(C=C3)C4=CC=CC=C4)O
• Molecular Formula: C26H30N2O2
• Molecular Weight: 402.5 g/mol

Description

1-(4-Benzylpiperazin-1-yl)-3-(4-phenylphenoxy)propan-2-ol, also known as BPPOP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BPPOP is a selective inhibitor of monoamine oxidase B (MAO-B), an enzyme that plays a crucial role in the metabolism of neurotransmitters such as dopamine, serotonin, and norepinephrine.

Mechanism of Action

1-(4-Benzylpiperazin-1-yl)-3-(4-phenylphenoxy)propan-2-ol is a selective inhibitor of MAO-B, an enzyme that catalyzes the breakdown of dopamine and other monoamines. By inhibiting MAO-B, this compound increases the levels of dopamine and other monoamines in the brain, which can have neuroprotective and antidepressant effects.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. This compound can increase the levels of dopamine and other monoamines in the brain, which can have neuroprotective and antidepressant effects. This compound has also been shown to reduce oxidative stress and prevent the accumulation of alpha-synuclein, a protein that is associated with Parkinson's disease. Furthermore, this compound has been found to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

1-(4-Benzylpiperazin-1-yl)-3-(4-phenylphenoxy)propan-2-ol has several advantages for lab experiments. This compound is a selective inhibitor of MAO-B, which makes it a useful tool for studying the role of MAO-B in various physiological and pathological conditions. This compound is also relatively stable and can be easily synthesized in the lab. However, this compound has some limitations for lab experiments. This compound has low solubility in water, which can make it difficult to administer in animal studies. Furthermore, this compound has not been extensively studied in humans, which limits its potential clinical applications.

Future Directions

There are several future directions for research on 1-(4-Benzylpiperazin-1-yl)-3-(4-phenylphenoxy)propan-2-ol. One potential direction is to study the effects of this compound on other monoamine oxidase isoforms such as MAO-A. Another potential direction is to investigate the potential clinical applications of this compound in neurodegenerative diseases such as Parkinson's and Alzheimer's disease. Furthermore, future studies could focus on optimizing the synthesis of this compound and developing more effective delivery methods for animal studies. Overall, this compound is a promising compound that has the potential to make significant contributions to scientific research in the future.

Synthesis Methods

The synthesis of 1-(4-Benzylpiperazin-1-yl)-3-(4-phenylphenoxy)propan-2-ol involves the reaction of 4-benzylpiperazine with 4-phenylphenoxyacetyl chloride followed by reduction with sodium borohydride. The final product is obtained after purification by column chromatography. The synthesis of this compound is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

1-(4-Benzylpiperazin-1-yl)-3-(4-phenylphenoxy)propan-2-ol has been extensively studied for its potential applications in various fields such as neuroprotection, antidepressant, and antiparkinsonian agents. This compound has been found to protect dopaminergic neurons from oxidative stress and prevent the accumulation of alpha-synuclein, a protein that is associated with Parkinson's disease. This compound has also been shown to improve cognitive function in animal models of Alzheimer's disease. Furthermore, this compound has been found to have antidepressant effects by increasing the levels of dopamine and serotonin in the brain.